4-iodo-3-methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide

• Molecular Formula: C16H25IN2O3S
• Molecular Weight: 452.4 g/mol
• IUPAC Name: 4-iodo-3-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C16H25IN2O3S/c1-15(2)9-11(10-16(3,4)19-15)18-23(20,21)12-6-7-13(17)14(8-12)22-5/h6-8,11,18-19H,9-10H2,1-5H3
• InChI Key: FGDBXRQXRIJLNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NS(=O)(=O)C2=CC(=C(C=C2)I)OC)C

Description

4-iodo-3-methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide is an organic compound that features a complex structure with multiple functional groups

Preparation Methods

The synthesis of 4-iodo-3-methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide typically involves multiple stepsThe reaction conditions often require the use of specific reagents and catalysts to achieve the desired product with high yield and purity .

Chemical Reactions Analysis

4-iodo-3-methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide undergoes various types of chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as perbenzoic acid, leading to the formation of nitroxyl radicals.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the iodine atom can be replaced by other substituents under appropriate conditions.

Reduction: Reduction reactions can convert certain functional groups within the molecule to their corresponding reduced forms.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex molecules through various coupling reactions.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies and drug development.

Medicine: Its potential therapeutic properties are being explored for the treatment of various diseases.

Industry: The compound’s stability and reactivity make it suitable for use in industrial processes, including the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-iodo-3-methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide involves its interaction with specific molecular targets. The compound can form covalent bonds with target molecules, leading to changes in their structure and function. This interaction can activate or inhibit various biochemical pathways, depending on the nature of the target .

Comparison with Similar Compounds

Similar compounds to 4-iodo-3-methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide include:

4-bromo-3-methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide: This compound has a bromine atom instead of iodine, which can affect its reactivity and applications.

4-methoxy-2,2,6,6-tetramethyl-1-piperidinyloxy:

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.